Cas no 173314-97-1 (6-((Trimethylsilyl)ethynyl)pyridin-2-amine)

• Product Name: 6-((Trimethylsilyl)ethynyl)pyridin-2-amine
• CAS No: 173314-97-1
• MF: C₁₀H₁₄N₂Si
• MW: 190.317062854767
• CID: 4828364
• PubChem ID: 67509334
• Update Time: 2025-10-13

6-((Trimethylsilyl)ethynyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-((trimethylsilyl)ethynyl)pyridin-2-amine
• 6-[(trimethylsilyl)ethynyl]pyridin-2-amine
• 6-(2-trimethylsilylethynyl)pyridin-2-amine
• 6-[(trimethylsilyl)-ethynyl]pyridin-2-amine
• DB-169418
• F72451
• 173314-97-1
• 6-[2-(trimethylsilyl)ethynyl]pyridin-2-amine
• BOROCMHVWMOVLY-UHFFFAOYSA-N
• SCHEMBL2714786
• 6-[2-(Trimethylsilyl)ethynyl]-2-pyridinamine
• 6-((Trimethylsilyl)ethynyl)pyridin-2-amine

• Inchi： 1S/C10H14N2Si/c1-13(2,3)8-7-9-5-4-6-10(11)12-9/h4-6H,1-3H3,(H2,11,12)
• InChI Key： BOROCMHVWMOVLY-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=C(N)N=1)(C)(C)C

Computed Properties

• Exact Mass: 190.092624989g/mol
• Monoisotopic Mass: 190.092624989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Additional information on 6-((Trimethylsilyl)ethynyl)pyridin-2-amine

Introduction to 6-((Trimethylsilyl)ethynyl)pyridin-2-amine (CAS No. 173314-97-1) and Its Applications in Modern Chemical Biology

6-((Trimethylsilyl)ethynyl)pyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 173314-97-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core functionalized with a trimethylsilyl ethynyl group at the 2-position, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules. The presence of both the pyridine moiety and the ethynyl group provides versatile reactivity, enabling its use in diverse synthetic pathways, particularly in the development of novel therapeutic agents.

The trimethylsilyl (TMS) group in 6-((Trimethylsilyl)ethynyl)pyridin-2-amine serves as an important protecting group, enhancing stability during synthetic manipulations while allowing for selective deprotection under controlled conditions. This characteristic is particularly useful in multi-step syntheses where protecting groups are employed to prevent unwanted side reactions. The ethynyl functionality, on the other hand, offers opportunities for further derivatization through Sonogashira coupling reactions, which are widely used to construct carbon-carbon bonds in organic synthesis. These attributes make 6-((Trimethylsilyl)ethynyl)pyridin-2-amine a cornerstone in the toolkit of medicinal chemists and synthetic organic chemists.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, such as pyridines, due to their prevalence in biologically active molecules. Pyridine derivatives are known for their ability to interact with biological targets, making them attractive scaffolds for drug development. The introduction of functional groups like the ethynyl and trimethylsilyl substituents enhances the pharmacological potential of these compounds by modifying their electronic and steric properties. For instance, the ethynyl group can be used to link this pyridine derivative to other pharmacophores via cross-coupling reactions, while the TMS group ensures that these modifications occur under mild conditions without degradation.

In the realm of medicinal chemistry, 6-((Trimethylsilyl)ethynyl)pyridin-2-amine has been explored as a precursor for various therapeutic agents. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it could serve as a lead compound or building block for new drugs. For example, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine ring provides a hydrogen bond acceptor capability, which is often essential for binding to biological targets, while the ethynyl group allows for further functionalization to tailor binding properties.

The synthesis of 6-((Trimethylsilyl)ethynyl)pyridin-2-amine typically involves multi-step processes starting from commercially available pyridine derivatives. Key steps often include halogenation followed by Sonogashira coupling with a terminal alkyne bearing a trimethylsilyl protecting group. The reaction conditions must be carefully optimized to ensure high yields and purity, as impurities can significantly impact downstream applications. Advances in catalytic systems have made these transformations more efficient and scalable, facilitating broader use in industrial settings.

One of the most compelling aspects of 6-((Trimethylsilyl)ethynyl)pyridin-2-amine is its adaptability in medicinal chemistry campaigns. Its dual functionality—combining a versatile heterocycle with reactive handles—makes it an excellent candidate for structure-based drug design. Computational modeling studies have shown that derivatives of this compound can effectively interact with protein targets through both hydrophobic and hydrogen bonding interactions. This dual interaction profile is highly desirable in drug design, as it can lead to higher affinity and selectivity for biological targets.

Furthermore, recent research has explored the use of 6-((Trimethylsilyl)ethynyl)pyridin-2-amine in materials science applications beyond pharmaceuticals. Its ability to participate in cross-coupling reactions makes it useful in synthesizing conjugated polymers and organic electronic materials. These materials are finding applications in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices due to their tunable electronic properties. The pyridine ring contributes to electron delocalization within the polymer backbone, enhancing charge transport properties—a critical factor in device performance.

The chemical biology community has also leveraged 6-((Trimethylsilyl)ethynyl)pyridin-2-amine as a tool for probe development. By incorporating fluorophores or affinity tags into derivatives of this compound, researchers can study protein-protein interactions or cellular processes with high precision. Such probes are invaluable for understanding complex biological pathways and identifying new therapeutic targets. The stability provided by the trimethylsilyl group ensures that these probes remain intact under various experimental conditions, allowing for reliable data acquisition.

In conclusion,6-((Trimethylsilyl)ethynyl)pyridin-2-amine (CAS No. 173314-97-1) is a multifaceted compound with significant potential across multiple disciplines of chemical research. Its unique structural features enable its use as a key intermediate in pharmaceutical synthesis, material science applications, and biochemical probing tools. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,6-(Trimethylsilyl)ethynyl]pyridin - 2 - amine will undoubtedly remain at forefrontof innovation, driving progress toward new treatmentsand technologies.